1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-methylpropan-1-one

• IUPAC Name: 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C18H20FN7O/c1-12(2)18(27)25-9-7-24(8-10-25)16-15-17(21-11-20-16)26(23-22-15)14-5-3-13(19)4-6-14/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: HDAWHFITJVXKGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F
• Molecular Formula: C18H20FN7O
• Molecular Weight: 369.4 g/mol

Description

The compound is a derivative of the [1,2,3]triazolo[4,5-d]pyrimidine class. It contains a fluorophenyl group, a triazolopyrimidine core, and a piperazine ring. The exact biological activity of this specific compound isn’t clear from the available information.

Synthesis Analysis

The synthesis of similar compounds often involves a multi-step reaction sequence. For instance, derivatives of the new ring system benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone have been synthesized through a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne) has been performed for the synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by 1D and 2D NMR spectroscopy and X-ray crystallography. The stereochemistry and relative configurations of the synthesized compounds were determined using these techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a one-pot, three-step cascade process engaging five reactive centers (amide, amine, carbonyl, azide, and alkyne). The reaction was also performed using enantiomeric starting materials leading to enantiomeric quinazolinotriazolobenzodiazepine with an ee of 95%.

Scientific Research Applications

Drug Discovery

1,2,3-Triazoles have garnered significant attention in drug discovery due to their unique properties. They exhibit high chemical stability, aromatic character, and hydrogen bonding ability. Several medicinal compounds containing the 1,2,3-triazole core are already available in the market. For instance:

• .

Bioconjugation and Chemical Biology

Researchers utilize 1,2,3-triazoles for bioconjugation, labeling biomolecules, and studying biological processes. Their biocompatibility and stability make them valuable tools in chemical biology.

Mechanism of Action

Target of Action

The primary target of this compound is USP28 , a ubiquitin-specific protease . USP28 plays a crucial role in various cellular processes, including cell cycle progression and DNA damage response .

Mode of Action

The compound binds reversibly to USP28, directly affecting its protein levels . This interaction results in the inhibition of USP28, which in turn affects the proliferation, cell cycle at the S phase, and epithelial-mesenchymal transition (EMT) progression in certain cancer cell lines .

Biochemical Pathways

The compound’s action on USP28 impacts several biochemical pathways. By inhibiting USP28, the compound can disrupt the normal cell cycle, specifically at the S phase . This disruption can lead to a halt in cell proliferation and the progression of EMT, a process often associated with cancer metastasis .

Result of Action

The result of the compound’s action is the inhibition of cell proliferation and EMT progression in certain cancer cell lines . This suggests that the compound could potentially be used as a therapeutic agent in the treatment of these cancers.